Cas no 2227775-25-7 (4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol)

• Product Name: 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol
• CAS No: 2227775-25-7
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 6143366
• PubChem ID: 165637706
• Update Time: 2025-08-04

4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol
• 2227775-25-7
• 4-chloro-2-[(3S)-3-hydroxybutyl]-6-methoxyphenol
• EN300-1978862

• Inchi： 1S/C11H15ClO3/c1-7(13)3-4-8-5-9(12)6-10(15-2)11(8)14/h5-7,13-14H,3-4H2,1-2H3/t7-/m0/s1
• InChI Key： GRTMHJQUJPOTOQ-ZETCQYMHSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC[C@H](C)O)O)OC

Computed Properties

• Exact Mass: 230.0709720g/mol
• Monoisotopic Mass: 230.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol

Comprehensive Overview of 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol (CAS No. 2227775-25-7)

4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol, with the CAS number 2227775-25-7, is a specialized phenolic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural configuration, combining a chloro substituent, a hydroxybutyl side chain, and a methoxy group, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications due to its chiral center at the (3S)-3-hydroxybutyl position, which may influence its biological activity.

In recent years, the demand for chiral intermediates like 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol has surged, driven by advancements in asymmetric synthesis and drug development. The compound's CAS no 2227775-25-7 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern organic chemistry. Its structural motifs align with trends in green chemistry, as researchers explore sustainable methods for synthesizing such complex molecules. Questions like "What are the synthetic routes for 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol?" or "How does the (3S) configuration affect its reactivity?" are commonly encountered in scientific forums.

The pharmacological potential of CAS 2227775-25-7 is another area of intense scrutiny. Preliminary studies suggest that its phenolic framework could interact with enzymatic targets, making it a candidate for further investigation in therapeutic contexts. The presence of both hydrophilic (hydroxy) and lipophilic (chloro, methoxy) groups enhances its bioavailability, a critical factor in drug design. This dual characteristic has led to queries such as "Is 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol suitable for prodrug development?" in AI-driven search analytics.

From an industrial perspective, the scalability of producing 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol is a hot topic. Manufacturers are optimizing catalytic processes to achieve higher yields while minimizing environmental impact. The compound's CAS no 2227775-25-7 often appears in patents related to catalytic hydrogenation and enantioselective synthesis, underscoring its commercial value. Environmental, social, and governance (ESG) considerations also play a role, as companies seek to align with global sustainability goals.

Analytical techniques for characterizing 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol are equally vital. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its purity and stereochemical integrity. Searches for "NMR data of CAS 2227775-25-7" or "HPLC methods for 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol" highlight the technical challenges associated with its quality control. These methodologies ensure compliance with regulatory standards, particularly in pharmaceutical applications.

In conclusion, 4-chloro-2-(3S)-3-hydroxybutyl-6-methoxyphenol (CAS no 2227775-25-7) represents a multifaceted compound with broad scientific and industrial implications. Its structural complexity, combined with emerging applications in drug discovery and green chemistry, positions it as a subject of ongoing research. As innovation continues, this compound is likely to remain a focal point for chemists and material scientists alike.